Cas no 2639441-39-5 (tert-butyl 3-2-(azetidin-3-yl)-1,3-oxazol-5-ylpropanoate)

Tert-butyl 3-(2-(azetidin-3-yl)-1,3-oxazol-5-yl)propanoate is a versatile intermediate in organic synthesis, particularly valuable for its azetidine and oxazole functional groups. The tert-butyl ester moiety enhances solubility and stability, facilitating handling and purification. The azetidine ring contributes to conformational rigidity, making it useful in medicinal chemistry for designing bioactive molecules. Its oxazole component offers a heterocyclic scaffold for further derivatization, enabling applications in drug discovery and agrochemical research. The compound's balanced reactivity profile allows selective modifications under mild conditions, supporting its use in complex synthetic routes. Its structural features make it a promising building block for developing pharmacologically active compounds.
tert-butyl 3-2-(azetidin-3-yl)-1,3-oxazol-5-ylpropanoate structure
2639441-39-5 structure
Product Name:tert-butyl 3-2-(azetidin-3-yl)-1,3-oxazol-5-ylpropanoate
CAS No:2639441-39-5
MF:C13H20N2O3
MW:252.309503555298
CID:5666151
PubChem ID:165902323
Update Time:2025-10-29

tert-butyl 3-2-(azetidin-3-yl)-1,3-oxazol-5-ylpropanoate Chemical and Physical Properties

Names and Identifiers

    • 2639441-39-5
    • tert-butyl 3-[2-(azetidin-3-yl)-1,3-oxazol-5-yl]propanoate
    • EN300-27732995
    • tert-butyl 3-2-(azetidin-3-yl)-1,3-oxazol-5-ylpropanoate
    • Inchi: 1S/C13H20N2O3/c1-13(2,3)18-11(16)5-4-10-8-15-12(17-10)9-6-14-7-9/h8-9,14H,4-7H2,1-3H3
    • InChI Key: WSDILUCEAMWXFB-UHFFFAOYSA-N
    • SMILES: O1C(=CN=C1C1CNC1)CCC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 252.14739250g/mol
  • Monoisotopic Mass: 252.14739250g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 297
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 64.4Ų

tert-butyl 3-2-(azetidin-3-yl)-1,3-oxazol-5-ylpropanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27732995-1g
tert-butyl 3-[2-(azetidin-3-yl)-1,3-oxazol-5-yl]propanoate
2639441-39-5
1g
$971.0 2023-09-10
Enamine
EN300-27732995-5g
tert-butyl 3-[2-(azetidin-3-yl)-1,3-oxazol-5-yl]propanoate
2639441-39-5
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$2816.0 2023-09-10
Enamine
EN300-27732995-10g
tert-butyl 3-[2-(azetidin-3-yl)-1,3-oxazol-5-yl]propanoate
2639441-39-5
10g
$4176.0 2023-09-10
Enamine
EN300-27732995-0.05g
tert-butyl 3-[2-(azetidin-3-yl)-1,3-oxazol-5-yl]propanoate
2639441-39-5 95.0%
0.05g
$816.0 2025-03-19
Enamine
EN300-27732995-0.1g
tert-butyl 3-[2-(azetidin-3-yl)-1,3-oxazol-5-yl]propanoate
2639441-39-5 95.0%
0.1g
$855.0 2025-03-19
Enamine
EN300-27732995-0.25g
tert-butyl 3-[2-(azetidin-3-yl)-1,3-oxazol-5-yl]propanoate
2639441-39-5 95.0%
0.25g
$893.0 2025-03-19
Enamine
EN300-27732995-0.5g
tert-butyl 3-[2-(azetidin-3-yl)-1,3-oxazol-5-yl]propanoate
2639441-39-5 95.0%
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$933.0 2025-03-19
Enamine
EN300-27732995-1.0g
tert-butyl 3-[2-(azetidin-3-yl)-1,3-oxazol-5-yl]propanoate
2639441-39-5 95.0%
1.0g
$971.0 2025-03-19
Enamine
EN300-27732995-2.5g
tert-butyl 3-[2-(azetidin-3-yl)-1,3-oxazol-5-yl]propanoate
2639441-39-5 95.0%
2.5g
$1903.0 2025-03-19
Enamine
EN300-27732995-5.0g
tert-butyl 3-[2-(azetidin-3-yl)-1,3-oxazol-5-yl]propanoate
2639441-39-5 95.0%
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$2816.0 2025-03-19
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